Cas no 2098006-96-1 (6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine)

• Product Name: 6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine
• CAS No: 2098006-96-1
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 4776106
• Update Time: 2025-05-20

6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine
• 6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine

• Inchi： 1S/C11H20N4O/c1-4-15(5-2)10-8-11(16-7-6-12)14-9(3)13-10/h8H,4-7,12H2,1-3H3
• InChI Key： SKJSUCUHKZBUFK-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CC(=NC(C)=N1)N(CC)CC

Computed Properties

• Exact Mass: 224.16371127 g/mol
• Monoisotopic Mass: 224.16371127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.3
• Molecular Weight: 224.30

Additional information on 6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine

6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine: A Comprehensive Overview

6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine (CAS No. 2098006-96-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its pyrimidine ring structure, has garnered attention due to its potential applications in drug development and material science. The compound's unique structure, which includes an aminoethoxy group and diethyl substituents, contributes to its versatile chemical properties.

The pyrimidine ring in 6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine serves as a foundational framework for various chemical reactions. Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. For instance, researchers have explored the role of this compound in inhibiting specific enzymes and receptors, which could pave the way for novel therapeutic interventions.

One of the most promising areas of research involving 6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine is its potential as a precursor in the synthesis of advanced materials. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable building block for constructing complex molecular architectures. Recent advancements in click chemistry have further enhanced its utility in creating materials with tailored properties.

In terms of synthesis, 6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine can be prepared through a variety of methods, including nucleophilic aromatic substitution and reductive amination. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales.

The aminoethoxy group in the molecule plays a critical role in its reactivity and functionality. This group enables the compound to participate in hydrogen bonding and other non-covalent interactions, which are essential for its biological activity. Recent studies have demonstrated that this group can be modified to enhance the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

Another area of interest is the diethyl substituent on the pyrimidine ring. This substituent contributes to the molecule's lipophilicity, which is an important factor in determining its pharmacokinetic properties. Researchers have investigated how variations in this substituent can influence the compound's distribution and metabolism within biological systems.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine. Advanced quantum mechanical calculations have revealed how the molecule's electron density distribution affects its interaction with other molecules, offering new possibilities for its use in catalysis and sensor technology.

In conclusion, 6-(2-Aminoethoxy)-N,N-diethyl-2-methylpyrimidin-4-amine (CAS No. 2098006-96-1) is a multifaceted compound with a wide range of potential applications. Its unique structure, reactivity, and versatility make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of this compound's properties, it is likely to play an increasingly important role in shaping future innovations across various scientific disciplines.